Cas no 4693-92-9 (Cyclohexanamine, N-cyclohexyl-, hydrochloride)

• Product Name: Cyclohexanamine, N-cyclohexyl-, hydrochloride
• CAS No: 4693-92-9
• MF: C₁₂H₂₄ClN
• MW: 217.77866268158
• CID: 324117
• PubChem ID: 2793652
• Update Time: 2025-06-08

Cyclohexanamine, N-cyclohexyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-cyclohexyl-, hydrochloride
• N-cyclohexylcyclohexanamine,hydrochloride
• Z56924545
• AKOS002390525
• dicyclohexylaminehydrochloride
• dicyclohexyl-ammonium chloride
• SCHEMBL497197
• MNNMTFSPSVOWSF-UHFFFAOYSA-N
• dicyclohexylamine hydrochloride
• 4693-92-9
• N-cyclohexylcyclohexanamine;hydrochloride
• CS-0265782
• Cy2NH-HCl
• ST018529
• N-cyclohexylcyclohexanamine Hydrochloride
• DTXSID00383148

• Inchi： 1S/C12H23N.ClH/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h11-13H,1-10H2;1H
• InChI Key： MNNMTFSPSVOWSF-UHFFFAOYSA-N
• SMILES： Cl.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 217.15992
• Monoisotopic Mass: 217.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on Cyclohexanamine, N-cyclohexyl-, hydrochloride

Cyclohexanamine, N-cyclohexyl-, hydrochloride (CAS No. 4693-92-9)

Cyclohexanamine, N-cyclohexyl-, hydrochloride (CAS No. 4693-92-9) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as N-Cyclohexylcyclohexanamine hydrochloride, is a white crystalline solid with a characteristic amine odor. It is highly soluble in water and organic solvents, making it an ideal candidate for various synthetic processes and formulations.

The molecular formula of Cyclohexanamine, N-cyclohexyl-, hydrochloride is C₁₂H₂₃ClN, and its molecular weight is approximately 210.77 g/mol. The compound's structure consists of a cyclohexane ring attached to an amine group, which is further substituted with another cyclohexyl group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for use in aqueous solutions.

In the pharmaceutical industry, Cyclohexanamine, N-cyclohexyl-, hydrochloride has gained attention for its potential as an intermediate in the synthesis of various drugs and pharmaceutical agents. Recent studies have explored its role in the development of new therapeutic compounds, particularly in the areas of anti-inflammatory and analgesic agents. The compound's unique chemical structure allows for the introduction of functional groups that can enhance the pharmacological properties of the final products.

One notable application of Cyclohexanamine, N-cyclohexyl-, hydrochloride is in the synthesis of chiral intermediates used in the production of enantiomerically pure drugs. Chiral compounds are essential in modern drug design due to their ability to target specific biological pathways with high selectivity and efficacy. The ability to control chirality during synthesis is crucial for ensuring the safety and effectiveness of pharmaceuticals.

Recent advancements in asymmetric synthesis have further expanded the utility of Cyclohexanamine, N-cyclohexyl-, hydrochloride. Researchers have developed novel catalytic systems that can efficiently produce chiral amines with high enantioselectivity. These advancements have not only improved the yield and purity of the final products but also reduced the environmental impact of the synthesis processes.

In addition to its pharmaceutical applications, Cyclohexanamine, N-cyclohexyl-, hydrochloride has found use in other areas such as agrochemicals and materials science. In agrochemicals, it serves as an intermediate in the synthesis of pesticides and herbicides, contributing to crop protection and agricultural productivity. In materials science, it is used as a modifier in polymer synthesis to enhance properties such as flexibility and durability.

The safety profile of Cyclohexanamine, N-cyclohexyl-, hydrochloride has been extensively studied to ensure its safe handling and use. It is important to follow proper safety protocols when working with this compound to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and respirators should be worn during handling to prevent skin contact and inhalation.

Toxicological studies have shown that while Cyclohexanamine, N-cyclohexyl-, hydrochloride is generally considered safe when used appropriately, it can cause irritation to the eyes and skin upon contact. Ingestion or inhalation may lead to respiratory issues or gastrointestinal discomfort. Therefore, it is crucial to handle this compound with care and store it in a well-ventilated area away from incompatible materials.

The environmental impact of Cyclohexanamine, N-cyclohexyl-, hydrochloride has also been evaluated. Proper disposal methods should be followed to prevent contamination of water sources and soil. Waste management practices should comply with local regulations to ensure environmental sustainability.

In conclusion, Cyclohexanamine, N-cyclohexyl-, hydrochloride (CAS No. 4693-92-9) is a valuable compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties make it an essential intermediate in various synthetic processes. Ongoing research continues to explore new uses and improvements in its synthesis methods, further enhancing its importance in these fields.